Cas no 338739-44-9 (4,6-Dichloro-2-methylquinazoline)

4,6-Dichloro-2-methylquinazoline is a heterocyclic organic compound featuring a quinazoline core substituted with chlorine atoms at the 4 and 6 positions and a methyl group at the 2 position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dichloro substitutions enhance electrophilic character, facilitating nucleophilic displacement reactions, while the methyl group contributes to steric and electronic modulation. Its stability under standard conditions ensures reliable handling and storage. The compound is particularly useful in the development of biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its versatile scaffold and predictable reactivity patterns.
4,6-Dichloro-2-methylquinazoline structure
338739-44-9 structure
Product Name:4,6-Dichloro-2-methylquinazoline
CAS No:338739-44-9
MF:C9H6Cl2N2
MW:213.063339710236
MDL:MFCD09909699
CID:829236
Update Time:2025-06-07

4,6-Dichloro-2-methylquinazoline Chemical and Physical Properties

Names and Identifiers

    • 4,6-dichloro-2-methylquinazoline
    • AG-F-14533
    • AK-24260
    • ANW-44230
    • CTK4H1363
    • HP23024
    • RP26730
    • RKICQFNPYTWKSN-UHFFFAOYSA-N
    • BCP27539
    • 4,6-Dichloro-2-methyl-quinazoline
    • ST2417906
    • AB0057058
    • AM20040211
    • Z4616
    • 4,6-Dichloro-2-methylquinazoline
    • MDL： MFCD09909699
    • Inchi： 1S/C9H6Cl2N2/c1-5-12-8-3-2-6(10)4-7(8)9(11)13-5/h2-4H,1H3
    • InChI Key： RKICQFNPYTWKSN-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=C(C=CC2=NC(C)=N1)Cl

Computed Properties

  • Exact Mass: 211.99100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Density: 1.418
  • Boiling Point: 239 ºC
  • Flash Point: 121 ºC
  • PSA: 25.78000
  • LogP: 3.24500

4,6-Dichloro-2-methylquinazoline Security Information

4,6-Dichloro-2-methylquinazoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-Dichloro-2-methylquinazoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM142650-1g
4,6-Dichloro-2-methylquinazoline
 338739-44-9 98%
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Chemenu
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Chemenu
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Chemenu
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 $1758 2021-08-05
TRC
D482993-50mg
4,6-dichloro-2-methylquinazoline
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50mg
 $ 50.00 2022-06-05
TRC
D482993-100mg
4,6-dichloro-2-methylquinazoline
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100mg
 $ 70.00 2022-06-05
TRC
D482993-500mg
4,6-dichloro-2-methylquinazoline
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500mg
 $ 230.00 2022-06-05
Ambeed
A246164-5g
4,6-Dichloro-2-methylquinazoline
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 $418.0 2024-04-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB04389-0.25g
4,6-Dichloro-2-methylquinazoline
 338739-44-9 97%
0.25g
 386.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB04389-1g
4,6-Dichloro-2-methylquinazoline
 338739-44-9 97%
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 970.00 2021-07-09

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